Cas no 1334500-00-3 (1-Bromo-3-chloro-5-piperidinobenzene Hydrochloride)

• Product Name: 1-Bromo-3-chloro-5-piperidinobenzene Hydrochloride
• CAS No: 1334500-00-3
• MF: C₁₁H₁₄BrCl₂N
• MW: 311.045560359955
• MDL: MFCD20231461
• CID: 3041257
• Update Time: 2025-05-26

1-Bromo-3-chloro-5-piperidinobenzene Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-chloro-5-piperidinobenzene HCl
• 1-(3-Bromo-5-chlorophenyl)piperidine hydrochloride
• 1-(3-bromo-5-chlorophenyl)piperidine;hydrochloride
• C11H13BrClN.HCl
• 1-Bromo-3-chloro-5-piperidinobenzene hydrochloride
• Z9708
• 1-Bromo-3-chloro-5-piperidinobenzene Hydrochloride

• MDL： MFCD20231461
• Inchi： 1S/C11H13BrClN.ClH/c12-9-6-10(13)8-11(7-9)14-4-2-1-3-5-14;/h6-8H,1-5H2;1H
• InChI Key： WRNKGLMNNAWBDV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)N1CCCCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 182
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-Bromo-3-chloro-5-piperidinobenzene Hydrochloride

Recent Advances in the Study of 1-Bromo-3-chloro-5-piperidinobenzene Hydrochloride (CAS: 1334500-00-3)

The compound 1-Bromo-3-chloro-5-piperidinobenzene Hydrochloride (CAS: 1334500-00-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated and piperidine-substituted benzene structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-Bromo-3-chloro-5-piperidinobenzene Hydrochloride, highlighting its efficiency and scalability. The researchers employed a multi-step synthesis involving bromination and chlorination of piperidinobenzene derivatives, followed by hydrochloride salt formation. The study reported a high yield (85%) and purity (>98%), making it a viable candidate for large-scale production.

In another groundbreaking research, scientists investigated the compound's role as a building block for novel kinase inhibitors. The presence of both bromo and chloro substituents on the benzene ring, along with the piperidine moiety, was found to enhance binding affinity to specific kinase targets. This discovery opens new avenues for developing targeted therapies for cancers and inflammatory diseases.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. A recent preclinical trial demonstrated that 1-Bromo-3-chloro-5-piperidinobenzene Hydrochloride exhibits favorable absorption and distribution profiles, with minimal toxicity observed in animal models. These findings underscore its potential as a lead compound in drug discovery pipelines.

Furthermore, computational modeling studies have provided insights into the molecular interactions of this compound with various biological targets. Molecular docking simulations revealed strong binding energies with proteins involved in signal transduction pathways, suggesting its utility in designing next-generation therapeutics.

Despite these advancements, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation improvements. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-Bromo-3-chloro-5-piperidinobenzene Hydrochloride (CAS: 1334500-00-3) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its versatile applications, from synthesis to therapeutic potential, highlight its importance in advancing drug discovery and development. Future studies will likely focus on expanding its utility and addressing current limitations to fully realize its potential.